N-methyl-N-({1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl}methyl)acetamide

• IUPAC Name: N-methyl-N-[[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]methyl]acetamide
• InChI: InChI=1S/C20H23N3O2/c1-15-7-6-8-17(13-15)25-12-11-23-19-10-5-4-9-18(19)21-20(23)14-22(3)16(2)24/h4-10,13H,11-12,14H2,1-3H3
• InChI Key: KTHXWZKWTHGNHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N-methyl-N-({1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl}methyl)acetamide, commonly known as MMB or MMB-2201, is a synthetic cannabinoid that belongs to the indole family. It was first identified in 2014 as a designer drug and has gained popularity among recreational drug users due to its psychoactive effects. However, MMB-2201 has also shown potential in scientific research for its unique properties and mechanism of action.

Mechanism of Action

MMB-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are primarily located in the brain and immune system, respectively. Activation of these receptors by MMB-2201 results in a cascade of cellular signaling events that ultimately leads to the psychoactive effects of the drug. MMB-2201 has a high affinity for the CB1 receptor, which is responsible for the majority of its effects.
Biochemical and Physiological Effects:
MMB-2201 has a range of biochemical and physiological effects, including altered perception, mood, and cognition. It has been shown to increase heart rate, blood pressure, and body temperature, and can cause anxiety, paranoia, and hallucinations. Long-term use of MMB-2201 can lead to addiction and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

MMB-2201 has several advantages as a research tool, including its potency, selectivity for the CB1 receptor, and ability to cross the blood-brain barrier. However, it also has limitations, such as its potential for abuse and lack of specificity for other cannabinoid receptors. Researchers must use caution when working with MMB-2201 and follow strict safety protocols to minimize the risk of harm.

Future Directions

There are several potential future directions for research on MMB-2201, including investigating its therapeutic potential for conditions such as chronic pain, anxiety, and depression. Researchers could also explore the effects of MMB-2201 on other physiological systems, such as the cardiovascular and immune systems. Additionally, new synthetic cannabinoids are constantly being developed, and further studies may be needed to fully understand the effects and risks of these compounds.

Synthesis Methods

MMB-2201 is synthesized through a multistep process that involves the reaction of 2-(3-methylphenoxy)ethylamine with 2-(aminomethyl)benzimidazole to form the intermediate product. The intermediate is then reacted with N-methylacetamide to produce MMB-2201. The synthesis of MMB-2201 requires specialized equipment and expertise and should only be conducted by trained professionals.

Scientific Research Applications

MMB-2201 has shown potential in scientific research for its unique properties and mechanism of action. It has been used in studies to investigate the cannabinoid receptor system and its role in various physiological processes such as pain, appetite, and mood. MMB-2201 has also been used to study the effects of synthetic cannabinoids on the brain and their potential for abuse.